Cas no 6220-79-7 (2-Butanone, 4-(phenylamino)-)

2-Butanone, 4-(phenylamino)- structure
2-Butanone, 4-(phenylamino)- structure
Product Name:2-Butanone, 4-(phenylamino)-
CAS No:6220-79-7
MF:C10H13NO
MW:163.216322660446
CID:454406
PubChem ID:11205954
Update Time:2025-04-19

2-Butanone, 4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(phenylamino)-
    • 4-anilinobutan-2-one
    • 6220-79-7
    • SCHEMBL10665540
    • 4-(phenylamino)butan-2-one
    • 4-Anilino-2-butanone
    • DTXSID00458643
    • EN300-372186
    • Inchi: 1S/C10H13NO/c1-9(12)7-8-11-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
    • InChI Key: QVNNESUIUTZTAK-UHFFFAOYSA-N
    • SMILES: O=C(C)CCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

2-Butanone, 4-(phenylamino)- Pricemore >>

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